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An In-depth Technical Guide on the Chemical Structure and Hydroxyl Groups of Glycerol

Introduction
Glycerol, systematically named propane-1,2,3-triol, is a simple polyol compound that serves as

a fundamental backbone in all lipids known as triglycerides.[1][2][3] Its chemical formula is

C₃H₈O₃.[2][4][5][6][7] This colorless, odorless, and viscous liquid is characterized by its sweet

taste and non-toxic nature.[2][8] The presence of three hydrophilic hydroxyl groups attached to

a three-carbon backbone makes glycerol highly soluble in water and hygroscopic, meaning it

readily absorbs moisture from the air.[1][5][9] These properties make it an invaluable

component in a vast array of applications, including pharmaceuticals, cosmetics, and the food

industry.[2][10] For researchers and drug development professionals, a deep understanding of

glycerol's structure and the distinct properties of its hydroxyl groups is crucial for its application

as a solvent, humectant, and chemical intermediate.[4][10]

Chemical Structure of Glycerol
Glycerol consists of a three-carbon chain where each carbon atom is covalently bonded to a

hydroxyl (-OH) group.[5][9] The carbon atoms are sp³ hybridized, leading to a tetrahedral

geometry around each carbon.[9][11] This results in approximate bond angles of 109.5 degrees

throughout the carbon backbone and for the C-O-H bonds.[11][12][13] The molecule is achiral

but prochiral, meaning it can be converted to a chiral molecule in a single step, which is a

significant consideration in stereospecific reactions.[1]
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Quantitative Structural and Physicochemical Data
The key quantitative parameters defining the structure and properties of glycerol are

summarized in the table below.

Parameter Value Reference(s)

IUPAC Name Propane-1,2,3-triol [1][6][8]

Molecular Formula C₃H₈O₃ [2][4][14]

Molecular Weight 92.09 g/mol [4][5][14]

C-O Bond Length (approx.) 142 pm [12]

O-H Bond Length (approx.) 97 pm [12]

Bond Angles (approx.) 109.5° [11][12]

pKa (Primary -OH) ~14.4 [15]

pKa (Secondary -OH) ~15.1 [15]

Density 1.261 g/cm³ [5][9]

Boiling Point 290 °C (decomposes) [4][5][9]

Melting Point 17.8 - 18.07 °C [5][9]

The Hydroxyl Groups of Glycerol
Glycerol is a triol, containing three hydroxyl groups.[1][16] These functional groups are central

to its chemical behavior and physical properties. The classification and reactivity of these

groups are not identical, which is a critical aspect for chemical synthesis and drug formulation.

Classification of Hydroxyl Groups
The glycerol molecule contains two primary (-CH₂OH) alcoholic groups and one secondary (-

CHOH) alcoholic group.[17][18]

Primary Hydroxyl Groups: Located at the terminal C1 and C3 positions.
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Secondary Hydroxyl Group: Located at the central C2 position.

Caption: Chemical structure of glycerol highlighting its two primary and one secondary hydroxyl

groups.

Differential Reactivity
The two terminal primary hydroxyl groups are chemically more reactive than the internal

secondary hydroxyl group.[17][18] This difference is primarily attributed to reduced steric

hindrance at the terminal positions compared to the central carbon.[19] Kinetic studies have

shown that the primary hydroxyl groups can be approximately four times more reactive than the

secondary one in reactions such as esterification with isocyanates.[20] This differential

reactivity allows for selective chemical modifications of the glycerol molecule, which is a key

strategy in the synthesis of specialized polymers and pharmaceutical intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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